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Compound of Interest

Compound Name:
5-Chlorosulfonyl-2-

methoxybenzoic Acid-d3

Cat. No.: B127328 Get Quote

This document provides detailed application notes and protocols for the synthesis of 5-

Chlorosulphonyl-2-methoxy benzoic acid, a key intermediate in the production of various

pharmaceuticals, including nonsteroidal anti-inflammatory drugs (NSAIDs) like meloxicam and

piroxicam.[1] The protocols outlined below are intended for researchers, scientists, and

professionals in drug development.

Overview
5-Chlorosulphonyl-2-methoxy benzoic acid (CAS Number: 51904-91-7) is a reactive compound

containing a carboxylic acid, a methoxy group, and a chlorosulphonyl group.[2][3][4][5] The

presence of the highly electrophilic chlorosulphonyl group makes it a valuable reagent for

introducing the sulfonyl moiety in the synthesis of sulfonamides and other pharmaceutical

compounds.[6] The synthesis described herein involves the chlorosulfonation of 2-

methoxybenzoic acid.

Experimental Protocols
This section details the methodology for the synthesis of 5-Chlorosulphonyl-2-methoxy benzoic

acid.
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Reagent Formula
Molar Mass ( g/mol
)

Quantity

2-Methoxybenzoic

acid (o-anisic acid)
C₈H₈O₃ 152.15 26.8 g

Chlorosulphonic acid ClHO₃S 116.52 55 ml

Dichloroethane C₂H₄Cl₂ 98.96 72 ml

Sodium chloride NaCl 58.44 10 g

Ice water H₂O 18.02 300 g

Synthesis Procedure
The synthesis of 5-Chlorosulphonyl-2-methoxy benzoic acid is achieved through the

chlorosulfonation of 2-methoxybenzoic acid.[7]

Reaction Setup: In a well-ventilated fume hood, a stirred mixture of dichloroethane (72 ml),

o-anisic acid (26.8 g), and sodium chloride (10 g) is prepared in a suitable reaction vessel.

Addition of Chlorosulphonic Acid: Chlorosulphonic acid (55 ml) is added to the stirred mixture

over a period of 6 hours at a controlled temperature of 20°C.[7]

Heating Profile:

The mixture is warmed to 40°C.

After one hour at 40°C, the temperature is increased to 65°C.

The reaction mixture is maintained at 65°-70°C for 17 hours.[7]

Work-up:

After the reaction is complete, the mixture is cooled.

The cooled reaction mixture is carefully poured into ice water (300 g).
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The product, 5-Chlorosulphonyl-2-methoxy benzoic acid, precipitates as a colorless solid.

[7]

Isolation and Yield: The solid product is collected by filtration, washed with cold water, and

dried. The reported yield for this procedure is 28.7 g (65%).[7]

Data Presentation
The following table summarizes the key quantitative data associated with the synthesis.

Parameter Value Reference

Starting Material (o-anisic acid) 26.8 g [7]

Product Yield (crude) 28.7 g [7]

Molar Yield 65% [7]

Molecular Formula C₈H₇ClO₅S [2][4][5]

Molecular Weight 250.66 g/mol [2][4][5]

Appearance Colorless solid [7]

Visualizations
The following diagrams illustrate the chemical reaction pathway and the experimental workflow.

Caption: Chemical reaction pathway for the synthesis.

Caption: Step-by-step experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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